Cas no 156131-91-8 (Dimadectin (9CI))

• Product Name: Dimadectin (9CI)
• CAS No: 156131-91-8
• MF: C₃₇H₅₆O₁₀
• MW: 660.834552764893
• CID: 158528
• PubChem ID: 6450547
• Update Time: 2025-04-19

Dimadectin (9CI) Chemical and Physical Properties

Names and Identifiers

• Dimadectin (9CI)
• Dimadectin
• A mixture of (2aE,4E,5'S,6S,6'R,7S,8E,11R,13R,15S,17aR,20R,20aR,20bS)-6'-(S)-sec-butyl-3',4',5',6,6',7,10,11,14,15,17a,20,20a,20b-tetradecahydro-20,20b-dihydroxy-7-((2-methoxyethoxy)methoxy)-5',6,8,19-tetramethylspiro(11,15-methano-2H,13H,17H-furo(4,3,2-pq)(2,6)benzodioxacyclooctadecin-13,2'-(2H)pyran)-17-one (major component) and (2aE,4E,5'S,6S,6'R,7S,8E,11R,13R,15S,17aR,20R,20aR,20bS)-3',4',5',6,6',7,10,11,14,15,17a,
• Dimadectin [INN]
• 156131-91-8
• OL8N2F6922
• UNII-OL8N2F6922
• (1R,4S,5'S,6R,6'R,8R,10Z,12S,13S,14Z,16Z,20R,21R,24S)-21,24-dihydroxy-12-(2-methoxyethoxymethoxy)-5',11,13,22-tetramethyl-6'-propan-2-ylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one

• Inchi： 1S/C37H56O10/c1-22(2)32-25(5)13-14-36(47-32)19-29-18-28(46-36)12-11-24(4)33(44-21-42-16-15-41-7)23(3)9-8-10-27-20-43-34-31(38)26(6)17-30(35(39)45-29)37(27,34)40/h8-11,17,22-23,25,28-34,38,40H,12-16,18-21H2,1-7H3/b9-8-,24-11-,27-10+/t23-,25-,28+,29-,30-,31+,32+,33-,34+,36+,37+/m0/s1
• InChI Key： CMZOLQQGUABKKN-MKVXBXIFSA-N
• SMILES： O1[C@H](C(C)C)[C@@H](C)CC[C@@]21C[C@@H]1C[C@@H](CC=C(C)[C@H]([C@@H](C)C=CC=C3CO[C@@H]4[C@@H](C(C)=C[C@@H](C(=O)O1)[C@@]43O)O)OCOCCOC)O2 |c:22,t:16|

Computed Properties

• Exact Mass: 660.387348
• Monoisotopic Mass: 660.387348
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 47
• Rotatable Bond Count: 7
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122
• XLogP3: 3.3

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C